Cas no 942875-99-2 (4-(methylamino)-N-propan-2-ylbenzamide)

• Product Name: 4-(methylamino)-N-propan-2-ylbenzamide
• CAS No: 942875-99-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5429471
• PubChem ID: 24324084
• Update Time: 2025-06-30

4-(methylamino)-N-propan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)-N-propan-2-ylbenzamide

• Inchi： 1S/C11H16N2O/c1-8(2)13-11(14)9-4-6-10(12-3)7-5-9/h4-8,12H,1-3H3,(H,13,14)
• InChI Key： UJYPCGVTDFZCGD-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC=C(NC)C=C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(methylamino)-N-propan-2-ylbenzamide

4-(Methylamino)-N-propan-2-ylbenzamide: A Comprehensive Overview

4-(Methylamino)-N-propan-2-ylbenzamide, also known by its CAS number 942875-99-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This benzamide derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a benzene ring substituted with a methylamino group at the para position and an isopropyl group attached to the nitrogen of the amide functional group. This combination of substituents imparts distinctive electronic and steric properties, making it a valuable compound for further exploration.

The synthesis of 4-(methylamino)-N-propan-2-ylbenzamide typically involves multi-step organic reactions, often starting from benzamide precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and improving yields. Researchers have also explored the use of catalytic systems, such as transition metal catalysts, to facilitate key transformations in its synthesis. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS 942875-99-2.

In terms of pharmacological activity, 4-(methylamino)-N-propan-2-ylbenzamide has shown promise in preclinical studies as a potential modulator of various biological targets. For instance, recent studies have demonstrated its ability to inhibit certain enzyme activities associated with inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Additionally, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed intriguing binding profiles, which may pave the way for its application in treating conditions such as neuropathic pain or cardiovascular diseases.

The structural versatility of CAS 942875-99-2 also lends itself to further chemical modifications. By altering the substituents on the benzene ring or modifying the amide group, researchers can generate a library of analogs with diverse biological activities. This approach is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact efficacy and selectivity. For example, replacing the methylamino group with other aminoalkyl substituents has been shown to enhance solubility and bioavailability, critical factors for successful drug candidates.

From an environmental standpoint, the synthesis and handling of 4-(methylamino)-N-propan-2-ylbenzamide must adhere to strict safety protocols to minimize ecological impact. The compound's stability under various conditions has been thoroughly investigated, ensuring safe storage and transportation. Moreover, efforts are being made to develop greener synthetic routes that reduce waste generation and lower energy consumption.

In conclusion, 4-(methylamino)-N-propan-2-ylbenzamide, identified by its CAS number 942875-99-2, represents a compelling molecule with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future therapeutic interventions. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in diverse scientific domains.